Cas no 1805836-64-9 (2-Formyl-5-mercapto-1H-benzimidazole)
2-Formyl-5-mercapto-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Formyl-5-mercapto-1H-benzimidazole
-
- Inchi: 1S/C8H6N2OS/c11-4-8-9-6-2-1-5(12)3-7(6)10-8/h1-4,12H,(H,9,10)
- InChI Key: JCCVKQHHZKULPX-UHFFFAOYSA-N
- SMILES: SC1C=CC2=C(C=1)NC(C=O)=N2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- XLogP3: 1.4
- Topological Polar Surface Area: 46.8
2-Formyl-5-mercapto-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061000855-250mg |
2-Formyl-5-mercapto-1H-benzimidazole |
1805836-64-9 | 98% | 250mg |
$718.39 | 2022-04-01 | |
| Alichem | A061000855-500mg |
2-Formyl-5-mercapto-1H-benzimidazole |
1805836-64-9 | 98% | 500mg |
$1,153.95 | 2022-04-01 | |
| Alichem | A061000855-1g |
2-Formyl-5-mercapto-1H-benzimidazole |
1805836-64-9 | 98% | 1g |
$1,774.83 | 2022-04-01 |
2-Formyl-5-mercapto-1H-benzimidazole Related Literature
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 2-Formyl-5-mercapto-1H-benzimidazole
Recent Advances in the Application of 2-Formyl-5-mercapto-1H-benzimidazole (CAS: 1805836-64-9) in Chemical Biology and Pharmaceutical Research
2-Formyl-5-mercapto-1H-benzimidazole (CAS: 1805836-64-9) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique benzimidazole core with formyl and mercapto functional groups, serves as a critical building block in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors, anticancer agents, and antimicrobial compounds. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and therapeutic applications.
The synthesis of 2-Formyl-5-mercapto-1H-benzimidazole has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry described a novel one-pot synthesis method that utilizes eco-friendly catalysts, reducing the environmental impact while maintaining high efficiency. The study reported a yield of over 85% under mild reaction conditions, making this method highly suitable for large-scale production. Additionally, the compound's stability under various pH conditions was investigated, revealing its robustness in both acidic and neutral environments, which is crucial for its application in drug formulations.
In the realm of biological activities, 2-Formyl-5-mercapto-1H-benzimidazole has demonstrated promising results as a potent inhibitor of several enzymes. A recent study published in Bioorganic & Medicinal Chemistry Letters explored its inhibitory effects on histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The compound exhibited selective inhibition of HDAC6 with an IC50 value of 0.8 µM, outperforming several known inhibitors in preclinical models. These findings suggest its potential as a lead compound for developing novel anticancer therapies, particularly for hematological malignancies.
Beyond its role in cancer research, 2-Formyl-5-mercapto-1H-benzimidazole has also shown antimicrobial properties. A 2024 study in the European Journal of Medicinal Chemistry evaluated its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound displayed broad-spectrum activity with minimum inhibitory concentrations (MICs) ranging from 2 to 8 µg/mL, comparable to existing antibiotics. Mechanistic studies indicated that it disrupts bacterial cell membrane integrity, offering a unique mode of action that could circumvent existing resistance mechanisms.
In conclusion, 2-Formyl-5-mercapto-1H-benzimidazole (CAS: 1805836-64-9) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its optimized synthesis, coupled with its diverse biological activities, positions it as a valuable candidate for further drug development. Future research should focus on elucidating its structure-activity relationships and exploring its applications in combination therapies. The continued investigation of this compound is expected to yield innovative therapeutic solutions for pressing medical challenges.
1805836-64-9 (2-Formyl-5-mercapto-1H-benzimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)